2-[4-Methyl-2-[4-(trifluoromethyl)phenyl]-5-thiazolyl]ethanol

• CAS No.: 317319-02-1
• Molecular Formula: C13H12F3NOS
• Molecular Weight: 287.30 g/mol
• IUPAC Name: 2-[4-methyl-2-[4-(trifluoromethyl)phenyl]-1,3-thiazol-5-yl]ethanol
• InChI: InChI=1S/C13H12F3NOS/c1-8-11(6-7-18)19-12(17-8)9-2-4-10(5-3-9)13(14,15)16/h2-5,18H,6-7H2,1H3
• InChI Key: WLTBUGHQTZWMKY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C2=CC=C(C=C2)C(F)(F)F)CCO

Description

2-[4-Methyl-2-[4-(trifluoromethyl)phenyl]-5-thiazolyl]ethanol is a useful research compound. Its molecular formula is C13H12F3NOS and its molecular weight is 287.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of [4-methyl-2-(4-trifluoromethyl-phenyl)-thiazol-5-yl]-acetic acid (6.01 g, 20 mmol) in tetrahydrofuran (180 ml) was treated at 0° C. with a 1 M solution of BH3*THF in tetrahydrofuran (49.8 ml, 49.8 mmol). The cooling bath was removed and the reaction mixture stirred at ambient temperature for 16 h. Careful quenching with MeOH and ice water, twofold extraction with AcOEt, washing with ice water/brine 1/1, drying over magnesium sulfate, and evaporation of the solvent left a crude product which was refluxed for 30 min in MeOH to liberate quantitatively the free alcohol. The solvent was evaporated in vacuo and the residue was purified by column chromatography (silica gel, dichloromethane/MeOH) to yield 5.68 g (20 mmol, 99%) of the title compound as yellow solid.